3-(Methylamino)-1-(thiophen-3-yl)propane-1-ol

• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol
• IUPAC Name: 3-(methylamino)-1-thiophen-3-ylpropan-1-ol
• InChI: InChI=1S/C8H13NOS/c1-9-4-2-8(10)7-3-5-11-6-7/h3,5-6,8-10H,2,4H2,1H3
• InChI Key: SAWAAJOUTUZSHE-UHFFFAOYSA-N
• Canonical SMILES: CNCCC(C1=CSC=C1)O

Description

3-(Methylamino)-1-(thiophen-3-yl)propane-1-ol (CAS: 2230525-40-1) is a secondary alcohol and amine derivative featuring a thiophene ring substituted at the 3-position. Its molecular formula is C₈H₁₃NOS, with a molecular weight of 171.26 g/mol (inferred from analogs in ). The compound’s structure combines a propane-1-ol backbone, a methylamino group at the 3-position, and a thiophen-3-yl moiety.

Chemical Reactions Analysis

Stereospecific Reduction via Dehydrogenase Catalysis

A patented enzymatic process enables enantioselective synthesis of this compound’s analogs. While the patent (US7790436B2) focuses on the 2-thienyl isomer, its methodology is adaptable to the 3-thienyl variant :

• Substrate : 3-Chloro-1-(thiophen-3-yl)propan-1-one

• Reduction : Stereospecific reduction using Thermoanaerobacter dehydrogenases produces (1S)-3-chloro-1-(thiophen-3-yl)propan-1-ol with >99% enantiomeric excess (ee) .

• Conditions :

  • Temperature: 15–75°C

  • pH: 5–8

  • Co-factor regeneration: NADPH recycled via i-propanol oxidation .

Methylamination via Nucleophilic Substitution

The chloro intermediate undergoes substitution to introduce the methylamino group:

• Reaction :
  $\text{(1S)-3-Chloro-1-(thiophen-3-yl)propan-1-ol} + \text{Methylamine} \rightarrow \text{3-(Methylamino)-1-(thiophen-3-yl)propane-1-ol}$

• Conditions :

  • Solvent: Ethanol or methanol

  • Catalyst: Sodium iodide (enhances reactivity) .

• Yield : >85% after purification via crystallization .

Reaction Optimization Parameters

Key variables influencing reaction efficiency:

Parameter	Optimal Range	Impact on Reaction
Temperature	15–75°C	Higher temps accelerate kinetics but risk enzyme denaturation .
pH	5–8	Maintains enzyme activity and stability .
Co-factor (NADPH)	Catalytic amounts	Regenerated via i-propanol oxidation .
Substrate Concentration	10–50 mM	Higher concentrations reduce ee due to substrate inhibition .

Oxidation Reactions

Though direct data for the 3-thienyl isomer is limited, analogous compounds undergo oxidation at the hydroxyl or amino group:

• Possible Products :

  • Ketone derivative: $\text{3-(Methylamino)-1-(thiophen-3-yl)propan-1-one}$

  • Nitroso intermediate: Via N-oxidation.

Acylation and Alkylation

• Acylation : Reacts with acetyl chloride to form amides.

• Alkylation : Quaternary ammonium salts synthesized using alkyl halides.

Comparative Reactivity of Thiophene Isomers

Structural differences between 2-thienyl and 3-thienyl derivatives influence reactivity:

Feature	2-Thienyl Isomer	3-Thienyl Isomer
Electronic Effects	Enhanced conjugation	Reduced resonance
Steric Hindrance	Moderate	Higher at C3 position
Enzymatic Reduction	Higher ee (99%)	Likely similar

Comparison with Similar Compounds

Substituent Variation: Methylamino vs. Dimethylamino

• Example Compound: (E)-3-(Dimethylamino)-1-(thiophen-3-yl)prop-2-en-1-ol (CAS: Not provided, ) Key Differences:
• Substituent: Dimethylamino group vs. methylamino.
• Backbone : Prop-2-en-1-ol (unsaturated allylic alcohol) vs. propane-1-ol (saturated).
  • Impact on Properties :
• The dimethylamino group increases steric hindrance, reducing hydrogen-bonding capacity compared to the primary amine in the target compound.
• The unsaturated backbone in the analog introduces rigidity, affecting conformational flexibility and dihedral angles (e.g., 15.33° between thiophene and central ketone in the crystal structure) .
• The allylic alcohol may exhibit higher reactivity in oxidation or elimination reactions compared to the saturated propane-1-ol.

Thiophene Substitution Position: 3-yl vs. 2-yl

• Example Compound: (R)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol (CAS: 116539-57-2, ) Key Differences:
• Thiophene Position : 2-yl vs. 3-yl substitution.
• Stereochemistry : R-configuration vs. unspecified stereochemistry in the target compound.
  • Impact on Properties :
• Stereochemistry influences chiral interactions in biological systems; the R-enantiomer may exhibit distinct binding affinities in receptor environments .

Chain Length and Functional Group Variations

• Example Compound: 2-(Methylamino)-1-(thiophen-3-yl)ethan-1-ol (CAS: 912809-59-7, ) Key Differences:
• Chain Length : Ethane-1-ol vs. propane-1-ol backbone.
  • Impact on Properties :
• Shorter chain reduces hydrophobic interactions and molecular weight (MW: 166.22 vs.
• Reduced flexibility may limit conformational adaptability in binding to biological targets.

Pharmaceutical Impurities and Derivatives

• Example Compound: Duloxetine Hydrochloride Impurity E (CAS: 1033803-59-6, ) Structure: 2-[(1RS)-3-(Methylamino)-1-(thiophen-2-yl)propyl]naphthalen-1-ol Key Differences:
• Naphthalen-1-yl group introduces aromatic bulk.
• Thiophen-2-yl substitution vs. thiophen-3-yl.
  • Impact on Properties :
• Increased molecular weight (MW: ~325 g/mol) reduces solubility compared to the target compound.

Structural and Physicochemical Data Table

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Thiophene Position	Backbone Structure	Key Functional Groups
3-(Methylamino)-1-(thiophen-3-yl)propane-1-ol	2230525-40-1	C₈H₁₃NOS	171.26	3-yl	Propane-1-ol	-OH, -NHCH₃
(E)-3-(Dimethylamino)-1-(thiophen-3-yl)prop-2-en-1-ol	Not provided	C₉H₁₃NOS	~195.27	3-yl	Prop-2-en-1-ol	-OH, -N(CH₃)₂, C=C
(R)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	116539-57-2	C₈H₁₃NOS	171.26	2-yl	Propane-1-ol	-OH, -NHCH₃ (R-configuration)
Duloxetine Impurity E	1033803-59-6	C₂₀H₂₂NOS	~325.46	2-yl	Propyl-naphthalenol	-OH, -NHCH₃, naphthalenyl

Research Findings and Implications

• Reactivity: The methylamino group in the target compound facilitates nucleophilic reactions (e.g., alkylation, acylation), while the dimethylamino analog () may exhibit reduced reactivity due to steric effects.
• Crystallinity : Thiophen-3-yl substitution may lead to distinct crystal packing compared to thiophen-2-yl isomers, as seen in the dihedral angles and hydrogen-bonding patterns (e.g., C–H···O/S interactions in ) .
• Biological Activity : The propane-1-ol chain’s flexibility may enhance interactions with enzymes or receptors compared to rigid unsaturated analogs. Thiophen-3-yl derivatives could show unique binding profiles in drug discovery contexts.

Q & A

Basic: What synthetic methodologies are commonly employed to prepare 3-(Methylamino)-1-(thiophen-3-yl)propane-1-ol?

Answer:
The synthesis typically involves reductive amination or nucleophilic substitution reactions. For example, a thiophen-3-yl ketone precursor may react with methylamine under catalytic hydrogenation to yield the target compound. Claisen-Schmidt condensation (as seen in benzo[b]thiophene derivatives) can be adapted by substituting aldehydes with appropriate thiophen-3-yl precursors . Key steps include:

• Reagent selection : Use of KOH in methanol for base-catalyzed reactions.
• Purification : Silica gel column chromatography for isolating enantiomers or diastereomers.
• Characterization : NMR (¹H/¹³C), IR, and HRMS to confirm structural integrity .

Advanced: How can enantioselective synthesis of this compound be optimized?

Answer:
Enantioselectivity is achieved via chiral catalysts or resolution techniques. For instance:

• Chiral auxiliaries : Use (R)- or (S)-BINOL-based catalysts to induce asymmetry during reductive amination.
• Kinetic resolution : Enzymatic methods (e.g., lipases) to separate enantiomers.
• Chiral HPLC : Employ columns like Chiralpak® IA/IB for analytical and preparative separation .
  Evidence from related compounds (e.g., (R)-3-Methylamino-1-phenyl-propan-1-ol) highlights the importance of stereochemical control in pharmacological intermediates .

Basic: What spectroscopic techniques are critical for structural confirmation?

Answer:

• NMR : ¹H NMR identifies methylamino protons (δ ~2.3–2.8 ppm) and thiophene protons (δ ~6.8–7.5 ppm). ¹³C NMR confirms carbonyl (if present) and aromatic carbons .
• HRMS : Validates molecular formula (e.g., C₉H₁₃NOS requires m/z 195.0722) .
• IR : Detects hydroxyl (3200–3600 cm⁻¹) and amine (3300–3500 cm⁻¹) stretches .

Advanced: How can X-ray crystallography resolve ambiguities in stereochemistry or molecular conformation?

Answer:
Single-crystal X-ray diffraction provides unambiguous stereochemical assignment. For example:

• SHELX suite : Refinement using SHELXL for high-resolution data to model bond lengths, angles, and torsional strain .
• Twinned data : SHELXPRO interfaces with macromolecular refinement tools for complex cases .
  This is critical when NMR data alone cannot distinguish between diastereomers or tautomeric forms.

Basic: What are the common impurities or degradation products associated with this compound?

Answer:

• Impurities : Byproducts from incomplete amination (e.g., unreacted ketone precursors) or oxidation of the thiophene ring.
• Degradation : Hydrolysis of the methylamino group under acidic conditions, forming 1-(thiophen-3-yl)propane-1-ol.
  Pharmaceutical impurity standards (e.g., duloxetine-related compounds) suggest monitoring via HPLC with UV detection at 220–280 nm .

Advanced: How can contradictory biological activity data be rationalized?

Answer:
Discrepancies may arise from:

• Enantiomeric differences : (R)- vs. (S)-isomers exhibit varying receptor binding affinities .
• Solubility effects : Salt formation (e.g., hydrochloride) alters bioavailability, as seen in related compounds .
• Metabolic interference : Thiophene rings may undergo cytochrome P450-mediated oxidation, generating reactive metabolites.
  Computational docking (e.g., AutoDock Vina) can model interactions with biological targets to validate hypotheses .

Basic: What role does this compound play in medicinal chemistry research?

Answer:
It serves as a precursor for:

• Serotonin-norepinephrine reuptake inhibitors (SNRIs) : Structural analogs (e.g., duloxetine) target neurological disorders .
• Anticancer agents : Thiophene derivatives exhibit kinase inhibition or apoptosis induction .

Advanced: What mechanistic insights exist for its reactivity in gold-catalyzed cyclization reactions?

Answer:
The thiophen-3-yl group participates in Au(I)-catalyzed cyclizations via π-activation of alkynes. For example:

• Cyclopropane formation : AuCl₃ catalyzes [2+2] cycloaddition with azides, yielding fused heterocycles .
• Regioselectivity : Electron-rich thiophene directs nucleophilic attack to the 2-position, validated by DFT calculations .

Basic: How is purity assessed, and what thresholds are acceptable for research use?

Answer:

• HPLC : ≥95% purity with symmetry factor (S) ≤ 2.0.
• TLC : Single spot under UV (254 nm).
• Elemental analysis : C, H, N within ±0.4% of theoretical values.
  Pharmaceutical-grade impurities (e.g., duloxetine standards) require ≤0.15% for unspecified impurities .

Advanced: What computational tools predict its physicochemical properties?

Answer:

• LogP : ACD/Labs or MarvinSuite calculates partition coefficients.
• pKa : SPARC predicts amine basicity (pKa ~9.5–10.5).
• Solubility : COSMO-RS models solvent interactions, critical for formulation studies .